Cas no 1421584-03-3 (3-methoxy-N-6-(pyrrolidin-1-yl)pyrimidin-4-ylbenzamide)
1421584-03-3 structure
Product Name:3-methoxy-N-6-(pyrrolidin-1-yl)pyrimidin-4-ylbenzamide
CAS No:1421584-03-3
Molecular Formula:C16H18N4O2
Molecular Weight:298.339723110199
CID:5906743
PubChem ID:71794907
3-methoxy-N-6-(pyrrolidin-1-yl)pyrimidin-4-ylbenzamide Properties
Names and Identifiers
-
- 3-methoxy-N-6-(pyrrolidin-1-yl)pyrimidin-4-ylbenzamide
- 3-methoxy-N-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzamide
- AKOS024545647
- F6257-2750
- 3-methoxy-N-(6-pyrrolidin-1-ylpyrimidin-4-yl)benzamide
- VU0541844-1
- 3-methoxy-N-(6-(pyrrolidin-1-yl)pyrimidin-4-yl)benzamide
- 1421584-03-3
-
- InChIKey： OBCYMUOFJPWQDG-UHFFFAOYSA-N
- Inchi： 1S/C16H18N4O2/c1-22-13-6-4-5-12(9-13)16(21)19-14-10-15(18-11-17-14)20-7-2-3-8-20/h4-6,9-11H,2-3,7-8H2,1H3,(H,17,18,19,21)
- SMILES： O=C(C1C=CC=C(C=1)OC)NC1=CC(=NC=N1)N1CCCC1
Computed Properties
- Exact Mass: 298.14297583g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 4
- Monoisotopic Mass: 298.14297583g/mol
- Heavy Atom Count: 22
- Complexity: 373
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.3
- Topological Polar Surface Area: 67.4Ų
3-methoxy-N-6-(pyrrolidin-1-yl)pyrimidin-4-ylbenzamide Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6257-2750-2μmol |
3-methoxy-N-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzamide |
1421584-03-3 | 2μmol |
$85.5 | 2023-09-09 |
3-methoxy-N-6-(pyrrolidin-1-yl)pyrimidin-4-ylbenzamide Related Literature
-
Ewan E. Delbridge,Divine T. Dugah,Chassidy R. Nelson,Brian W. Skelton,Allan H. White Dalton Trans., 2007, 143-153
-
3. Front cover
-
Toshiki Higashino,Shunto Arai,Satoru Inoue,Seiji Tsuzuki,Yukihiro Shimoi,Sachio Horiuchi,Tatsuo Hasegawa,Reiko Azumi CrystEngComm, 2020,22, 3618-3626
-
Ross V. Weatherman Org. Biomol. Chem., 2003,1, 3257-3260
-
Vandana P. Viswanathan,Adarsh N. Nayarassery,Marilyn Mary Xavier New J. Chem., 2022,46, 9064-9074
-
Robert J. Blizzard,Mika Munari,Yarra Venkatesh,Tiberiu S. Mihaila,Alex J. Eddins,Ryan A. Mehl,William N. Zagotta,Sharona E. Gordon,E. James Petersson Chem. Sci., 2021,12, 11955-11964
-
Robin Larouche-Gauthier,Catherine J. Fletcher,Irantzu Couto,Varinder K. Aggarwal Chem. Commun., 2011,47, 12592-12594
1421584-03-3 (3-methoxy-N-6-(pyrrolidin-1-yl)pyrimidin-4-ylbenzamide) Related Products
- 18385-79-0(2H-1-Benzopyran-4-ol,3,4-dihydro-7-methoxy-)
- 149506-04-7(3-{3-(tert-Butoxycarbonyl)aminophenyl}propanoic Acid)
- 132696-46-9((R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid)
- 126703-17-1(Vasopressin,1-(3-mercaptopropanoicacid)-7-[4-[[5-(hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl)-1-oxopentyl]amino]-L-proline]-8-L-arginine-,[3aS-(3aa,4b,6aa)]- (9CI))
- 157887-82-6(Fmoc-b-alaninol)
- 13370-08-6(ethenylurea)
- 187998-44-3(1-(4-Bromophenyl)-5-methyl-1h-pyrazole-4-carboxylic Acid)
- 15046-29-4(1,2,4-Triazin-6(1H)-one,5-[(4-methoxyphenyl)methyl]-3-phenyl-)
- 199291-95-7(5-Acetamido-1H-1,2,4-triazole-3-carboxylic acid)
- 168267-11-6(Benzaldehyde,2-methoxy-5-[5-(trifluoromethyl)-1H-tetrazol-1-yl]-)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
https://www.jx-pharm.com/index.html
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
atkchemica
Gold Member
Audited Supplier
CN Supplier
Reagent
http://www.atkchemical.com/
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
https://www.amadischem.com/
